Cas no 2640846-66-6 (2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole)

• Product Name: 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole
• CAS No: 2640846-66-6
• MF: C₁₉H₁₉F₂N₅O
• MW: 371.383870363235
• CID: 5316497
• PubChem ID: 155799310
• Update Time: 2025-06-14

2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2640846-66-6
• AKOS040731251
• 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole
• F6792-4141
• 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole

• Inchi： 1S/C19H19F2N5O/c1-11-16(21)18(24-17(22-11)12-2-3-12)25-6-8-26(9-7-25)19-23-14-5-4-13(20)10-15(14)27-19/h4-5,10,12H,2-3,6-9H2,1H3
• InChI Key： WQVJAORFZFOSPQ-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC(C2CC2)=NC=1N1CCN(C2=NC3C=CC(=CC=3O2)F)CC1

Computed Properties

• Exact Mass: 371.15576657g/mol
• Monoisotopic Mass: 371.15576657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole

Research Brief on 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole (CAS: 2640846-66-6)

The compound 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole (CAS: 2640846-66-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique pyrimidine and benzoxazole scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR), positioning it as a key subject of contemporary research.

Recent investigations into this compound have revealed its potent inhibitory activity against specific kinase targets, which are implicated in various cancer pathways. In vitro studies demonstrated that 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole exhibits high selectivity and efficacy in disrupting aberrant signaling cascades, such as those involving the PI3K/AKT/mTOR pathway. These findings are supported by crystallographic data, which highlight the compound's binding affinity to the ATP-binding sites of target kinases, thereby providing a structural basis for its inhibitory effects.

In addition to its anticancer potential, preliminary studies have explored the compound's utility in combating drug-resistant bacterial and fungal infections. The presence of the fluoro and cyclopropyl moieties enhances its ability to penetrate microbial cell walls, while the benzoxazole ring contributes to its stability and bioavailability. Recent in vivo models have shown promising results, with the compound demonstrating significant efficacy against multidrug-resistant strains of Staphylococcus aureus and Candida albicans, without inducing cytotoxicity in mammalian cells.

The synthesis and optimization of 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole have also been a focal point of recent research. Advances in synthetic methodologies, including microwave-assisted reactions and flow chemistry, have improved the yield and purity of the compound. Furthermore, SAR studies have identified key modifications that enhance its pharmacological profile, such as the introduction of electron-withdrawing groups at specific positions on the pyrimidine ring, which augment its binding affinity and metabolic stability.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects, potential drug-drug interactions, and scalability of synthesis require further investigation. Ongoing research aims to address these hurdles through the development of prodrug formulations and targeted delivery systems, such as nanoparticle-based carriers, which could enhance the compound's therapeutic index and reduce adverse effects.

In conclusion, 2-[4-(2-Cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-6-fluoro-1,3-benzoxazole represents a versatile and potent molecule with broad applications in chemical biology and medicine. Its dual potential in oncology and antimicrobial therapy, coupled with recent advancements in its synthesis and mechanistic understanding, underscores its significance in contemporary research. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, paving the way for its eventual use in therapeutic settings.